Cas no 59587-04-1 (1-[3-chloro-4-(hydroxymethyl)phenyl]urea)
59587-04-1 structure
Product Name:1-[3-chloro-4-(hydroxymethyl)phenyl]urea
CAS No:59587-04-1
MF:C8H9ClN2O2
MW:200.622260808945
CID:1615621
PubChem ID:185950
Update Time:2025-04-21
1-[3-chloro-4-(hydroxymethyl)phenyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-chloro-4-(hydroxymethyl)phenyl]urea
- [3-chloro-4-(hydroxymethyl)phenyl]urea
- 59587-04-1
- DTXSID00208246
- (3-Chloro-4-(hydroxymethyl)phenyl)urea
-
- Inchi: 1S/C8H9ClN2O2/c9-7-3-6(11-8(10)13)2-1-5(7)4-12/h1-3,12H,4H2,(H3,10,11,13)
- InChI Key: KGLAVXQJYYILMT-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CO)NC(N)=O
Computed Properties
- Exact Mass: 200.03537
- Monoisotopic Mass: 200.0352552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- PSA: 75.35
1-[3-chloro-4-(hydroxymethyl)phenyl]urea Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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